Cas no 872355-43-6 (Ethyl 6-chloro-2-ethoxynicotinate)

Ethyl 6-chloro-2-ethoxynicotinate is a versatile nicotinate ester derivative, primarily employed as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features include a chloro-substituted pyridine ring and an ethoxy ester group, which enhance reactivity in nucleophilic substitution and coupling reactions. This compound exhibits high purity and stability, making it suitable for precision applications in heterocyclic chemistry. Its well-defined molecular structure allows for predictable reactivity patterns, facilitating its use in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. The compound is typically handled under standard laboratory conditions, with compatibility in common organic solvents, ensuring ease of integration into synthetic workflows.

Ethyl 6-chloro-2-ethoxynicotinate structure

872355-43-6 structure

Product Name:Ethyl 6-chloro-2-ethoxynicotinate

CAS No:872355-43-6

MF:C₁₀H₁₂ClNO₃

MW:229.660181999207

CID:2109022

Update Time:2025-06-22

Ethyl 6-chloro-2-ethoxynicotinate Chemical and Physical Properties

Names and Identifiers

- ethyl 6-chloro-2-ethoxypyridine-3-carboxylate
- ethyl 6-chloro-2-ethoxynicotinate
- LTGUPCDNNNVMQT-UHFFFAOYSA-N
- Ethyl 6-chloro-2-ethoxynicotinate
- Inchi： 1S/C10H12ClNO3/c1-3-14-9-7(10(13)15-4-2)5-6-8(11)12-9/h5-6H,3-4H2,1-2H3
- InChI Key： LTGUPCDNNNVMQT-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)OCC)C(=N1)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 213
Topological Polar Surface Area: 48.4

Ethyl 6-chloro-2-ethoxynicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1744791-1g	Ethyl 6-chloro-2-ethoxynicotinate	872355-43-6	98%	1g	￥1239.00	2024-04-27

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Additional information on Ethyl 6-chloro-2-ethoxynicotinate

Ethyl 6-chloro-2-ethoxynicotinate: A Comprehensive Overview

Ethyl 6-chloro-2-ethoxynicotinate, also known by its CAS number 872355-43-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in various biological processes. The structure of Ethyl 6-chloro-2-ethoxynicotinate features a nicotinic acid backbone with specific substituents that confer unique chemical and biological properties.

The molecular structure of Ethyl 6-chloro-2-ethoxynicotinate consists of a pyridine ring with chlorine and ethoxy groups at positions 6 and 2, respectively. These substituents play a crucial role in determining the compound's reactivity, solubility, and bioavailability. Recent studies have highlighted the potential of this compound in various applications, particularly in the development of new pharmaceutical agents.

One of the most promising areas of research involving Ethyl 6-chloro-2-ethoxynicotinate is its role as a precursor in the synthesis of bioactive molecules. Scientists have explored its use in creating derivatives with enhanced pharmacokinetic profiles, making it a valuable intermediate in drug discovery pipelines. For instance, researchers have reported successful syntheses of analogs with improved potency against specific targets, such as enzymes involved in inflammatory pathways.

In addition to its synthetic applications, Ethyl 6-chloro-2-ethoxynicotinate has been studied for its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that maintain similar biological activity but differ chemically, allowing for optimization of drug candidates. By modifying the substituents on the nicotinic acid backbone, researchers have been able to fine-tune the compound's properties for better therapeutic outcomes.

The synthesis of Ethyl 6-chloro-2-ethoxynicotinate typically involves multi-step organic reactions, including nucleophilic substitutions and esterifications. These reactions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the production process, making it more efficient and scalable for industrial applications.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize Ethyl 6-chloro-2-ethoxynicotinate. These methods provide detailed insights into the compound's molecular weight, purity, and structural integrity, ensuring its quality for both research and commercial use.

In terms of safety and handling, while Ethyl 6-chloro-2-ethoxynicotinate is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory practices when working with chemical compounds. Proper ventilation, protective equipment, and waste disposal protocols should be adhered to ensure a safe working environment.

The future outlook for Ethyl 6-chloro-2-ethoxynicotinate appears bright, with ongoing research exploring its potential in diverse fields such as agrochemistry and materials science. Its versatility as a building block for complex molecules continues to make it an essential compound in contemporary chemical research.